Cas no 173908-62-8 (Propyl 1H-pyrrole-2-carboxylate)

Propyl 1H-pyrrole-2-carboxylate structure
173908-62-8 structure
Product Name:Propyl 1H-pyrrole-2-carboxylate
CAS No:173908-62-8
MF:C8H11NO2
MW:153.178442239761
CID:855555
Update Time:2023-08-02

Propyl 1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid,propylester(9CI)
    • propyl 1H-pyrrole-2-carboxylate
    • UDGJAVHADMBUGS-UHFFFAOYSA-N
    • n-propyl pyrrole-2-carboxylate
    • 1H-PYRROLE-2-CARBOXYLIC ACID, PROPYL ESTER
    • Pyrrol-2-carbonsaure-propylester
    • Propyl 1H-pyrrole-2-carboxylate
    • Inchi: 1S/C8H11NO2/c1-2-6-11-8(10)7-4-3-5-9-7/h3-5,9H,2,6H2,1H3
    • InChI Key: UDGJAVHADMBUGS-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CN1)=O)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 136
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.1

Propyl 1H-pyrrole-2-carboxylate Pricemore >>

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